Cas no 65309-15-1 ((S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide)

• Product Name: (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide
• CAS No: 65309-15-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4937239
• PubChem ID: 58157309
• Update Time: 2026-02-27

(S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide
• N,N-diethyl-(2S)-2-hydroxy-2-phenyl-acetamide
• N,N-Diethyl-2(S)-hydroxy-2-phenyl-acetamide
• (2S)-N,N-diethyl-2-hydroxy-2-phenylacetamide
• G69484
• SCHEMBL1174449
• 65309-15-1
• UXLCWYBQDGCVQE-NSHDSACASA-N

• Inchi： 1S/C12H17NO2/c1-3-13(4-2)12(15)11(14)10-8-6-5-7-9-10/h5-9,11,14H,3-4H2,1-2H3/t11-/m0/s1
• InChI Key： UXLCWYBQDGCVQE-NSHDSACASA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide

Comprehensive Guide to (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS No. 65309-15-1): Properties, Applications, and Market Insights

(S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS No. 65309-15-1) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. This hydroxyacetamide derivative is characterized by its stereospecific configuration, making it valuable for asymmetric synthesis and drug development. The compound's phenylacetamide backbone and diethylamino group contribute to its unique physicochemical properties, including solubility in organic solvents and moderate polarity.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has increased interest in (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide. Researchers frequently search for "chiral building blocks for drug synthesis" and "CAS 65309-15-1 applications," reflecting its importance in medicinal chemistry. Recent studies highlight its potential as an intermediate in developing central nervous system (CNS) drugs and analgesic agents, though specific therapeutic applications require further clinical validation.

From a chemical perspective, (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide demonstrates interesting reactivity patterns. The hydroxy group at the 2-position allows for various derivatization reactions, while the amide functionality provides stability under physiological conditions. These features make it suitable for creating "structure-activity relationship (SAR) studies" in drug discovery programs. Analytical techniques like HPLC chiral separation and NMR spectroscopy are commonly employed to characterize this compound's purity and stereochemical integrity.

The synthesis of 65309-15-1 typically involves asymmetric reduction of corresponding ketones or resolution of racemic mixtures. Current research trends focus on developing more efficient "green chemistry approaches" for its production, addressing the pharmaceutical industry's need for sustainable processes. Questions like "how to synthesize (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide" and "best purification methods for chiral amides" frequently appear in scientific literature searches.

In material science applications, the compound's phenyl and amide groups contribute to molecular recognition properties, making it potentially useful in supramolecular chemistry and molecular imprinting technologies. Its thermal stability (typically stable up to 150°C) allows for incorporation into various polymer matrices, though commercial applications in this area remain exploratory.

The global market for chiral chemical intermediates like (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide shows steady growth, driven by increasing demand for enantiopure pharmaceuticals. Market analysis reveals particular interest from regions with strong generic drug manufacturing capabilities. Price trends for CAS 65309-15-1 vary based on purity grades, with "pharmaceutical grade hydroxy phenylacetamide" commanding premium pricing in specialty chemical markets.

Quality control standards for (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide typically require ≥98% chemical purity and ≥99% enantiomeric excess (ee) for research applications. Analytical certificates should include data from chiral HPLC analysis, mass spectrometry, and elemental analysis. Storage recommendations generally suggest keeping the compound in airtight containers at 2-8°C, protected from light and moisture to maintain stability.

Emerging research directions for 65309-15-1 include its potential as a ligand in asymmetric catalysis and investigation of its biological activity profiles. Scientific databases show increasing publications exploring "structure-based drug design using chiral amides" and "metabolic pathways of hydroxyacetamide derivatives," indicating expanding scientific interest in this chemical space.

For laboratory handling, standard organic chemistry precautions apply when working with (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. The compound's material safety data sheet (MSDS) should be consulted for specific handling instructions and first aid measures.

In conclusion, (S)-N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS No. 65309-15-1) represents an important chiral building block with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features and stereochemical properties continue to make it valuable for developing new therapeutic agents and functional materials. As research into enantioselective synthesis advances, the significance of such optically active intermediates is expected to grow further in coming years.